2-((2-fluorobenzyl)thio)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one
Description
2-((2-fluorobenzyl)thio)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H23FN4O2S and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitubercular Agents : Research has demonstrated the synthesis and evaluation of compounds with structural similarities to "2-((2-fluorobenzyl)thio)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one" for their antimicrobial activities. For instance, derivatives have been assessed for their potential against Mycobacterium tuberculosis, showing promising results as antitubercular agents without focusing on drug use, dosage, or side effects (Jeankumar et al., 2013).
Anticancer Research : Some derivatives of the compound have been synthesized and tested for their anticancer activities. Notably, compounds incorporating the fluorobenzyl moiety have shown significant cytotoxicity against various cancer cell lines, such as lung and breast cancer cell lines, indicating their potential as anticancer agents. These studies focus on the compound's effects on cancer cells without delving into drug dosage or side effects (Hosamani et al., 2015).
Anti-HIV Research : Derivatives have been explored for their anti-HIV properties, particularly in inhibiting the HIV-1 virus. The research has highlighted the potential of these compounds to interfere with viral replication mechanisms, thereby contributing to the development of new therapeutic agents against HIV without addressing drug-specific usage or adverse effects (Novikov et al., 2004).
properties
IUPAC Name |
2-[(2-fluorophenyl)methylsulfanyl]-4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN4O2S/c24-20-9-5-4-6-17(20)16-31-23-25-18(14-21(29)26-23)15-22(30)28-12-10-27(11-13-28)19-7-2-1-3-8-19/h1-9,14H,10-13,15-16H2,(H,25,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPOPJVHYNFAZFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CC3=CC(=O)NC(=N3)SCC4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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